2,2,2-trifluoro-N-(5-methylpiperidin-3-yl)acetamide

• IUPAC Name: 2,2,2-trifluoro-N-(5-methylpiperidin-3-yl)acetamide
• InChI: InChI=1S/C8H13F3N2O/c1-5-2-6(4-12-3-5)13-7(14)8(9,10)11/h5-6,12H,2-4H2,1H3,(H,13,14)
• InChI Key: UPFLPSBZAYPODU-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CNC1)NC(=O)C(F)(F)F
• Molecular Formula: C8H13F3N2O
• Molecular Weight: 210.20 g/mol

Description

“2,2,2-trifluoro-N-(5-methylpiperidin-3-yl)acetamide” is a chemical compound with the molecular formula C8H13F3N2O and a molecular weight of 210.2. It is also known as Acetamide, 2,2,2-trifluoro-N-(5-methyl-3-piperidinyl)-.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H13F3N2O/c1-5-4-12-3-2-6(5)13-7(14)8(9,10)11/h5-6,12H,2-4H2,1H3,(H,13,14). This indicates that the molecule consists of a trifluoroacetamide group attached to a 5-methylpiperidin-3-yl group.

Physical And Chemical Properties Analysis

The physical form of “2,2,2-trifluoro-N-(5-methylpiperidin-3-yl)acetamide” is oil. Other physical and chemical properties such as melting point, boiling point, and density were not available in the sources I found.

Scientific Research Applications

Biological Effects of Acetamide Derivatives

Acetamide and its derivatives, including N-methylacetamide and N,N-dimethylacetamide, play significant roles in commercial applications due to their biological activities. The toxicological review by Kennedy (2001) suggests that the biological responses to these chemicals vary both qualitatively and quantitatively, reflecting their biological and usage profiles. This review emphasizes the importance of understanding the biological consequences of exposure to different acetamide derivatives, which could provide insights into the biological applications of related compounds (Kennedy, 2001).

Perfluorinated Compounds and Immunotoxicity

Perfluorinated compounds (PFCs), recognized for their environmental persistence and potential immunotoxic effects, shed light on the significance of studying fluoro-containing compounds. Corsini et al. (2014) discuss the evidence from epidemiology and laboratory studies indicating that PFCs may affect both cell-mediated and humoral immunity. This review highlights the critical need to understand the immunomodulatory effects of fluoro-containing compounds, which may extend to related fluoroacetamide derivatives (Corsini et al., 2014).

Fluoroalkylation in Aqueous Media

The review by Hai‐Xia Song et al. (2018) on aqueous fluoroalkylation reactions underscores the environmental and synthetic chemistry relevance of introducing fluoroalkyl groups into organic molecules. This process, crucial for developing pharmaceuticals, agrochemicals, and functional materials, highlights the importance of fluoroalkylation techniques, which could be pertinent to synthesizing and understanding the properties of "2,2,2-trifluoro-N-(5-methylpiperidin-3-yl)acetamide" (Hai‐Xia Song et al., 2018).

Mechanism of Action

The mechanism of action of “2,2,2-trifluoro-N-(5-methylpiperidin-3-yl)acetamide” is not specified in the sources I found. The mechanism of action would depend on the specific biological or chemical system in which the compound is used.

Future Directions

The future directions for “2,2,2-trifluoro-N-(5-methylpiperidin-3-yl)acetamide” are not specified in the sources I found. The potential applications and research directions would depend on the properties and reactivity of the compound.